Cas no 1197687-18-5 (3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride)

• Product Name: 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride
• CAS No: 1197687-18-5
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• MDL: MFCD12913135
• CID: 4576932
• Update Time: 2025-06-26

3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(cyclopentyloxy)aniline hydrochloride
• 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride

• MDL： MFCD12913135
• Inchi： 1S/C11H14ClNO.ClH/c12-10-7-8(13)5-6-11(10)14-9-3-1-2-4-9;/h5-7,9H,1-4,13H2;1H
• InChI Key： MWZCECIIYZGURX-UHFFFAOYSA-N
• SMILES： O(C1CCCC1)C1C=CC(N)=CC=1Cl.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride

Introduction to 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride (CAS No. 1197687-18-5)

3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride, identified by its CAS number 1197687-18-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aniline derivatives, characterized by its unique structural features that include a chloro substituent at the 3-position and a cyclopentyloxy group at the 4-position of the aniline core. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and potential drug development.

The chemical structure of 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride imparts distinct electronic and steric properties, which are critical for its reactivity and biological activity. The presence of the chloro group (–Cl) at the 3-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions, while the cyclopentyloxy group (–O–C₅H₉) provides steric hindrance and influences the compound's solubility profile. These structural attributes make it a versatile building block for further chemical modifications, enabling the synthesis of more complex molecules with tailored pharmacological properties.

In recent years, 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride has been explored in various research avenues, particularly in medicinal chemistry and drug discovery. Its aniline core is a well-known pharmacophore found in numerous therapeutic agents, including antidepressants, antipsychotics, and antimicrobial compounds. The introduction of the chloro and cyclopentyloxy substituents modifies its interaction with biological targets, potentially enhancing efficacy or selectivity against specific disease pathways.

One of the most promising applications of 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride lies in its role as a precursor for designing novel bioactive molecules. Researchers have leveraged its structural framework to develop derivatives with improved pharmacokinetic profiles or enhanced binding affinity to target enzymes and receptors. For instance, studies have indicated that modifications at the 3- and 4-positions can significantly alter the compound's metabolic stability and bioavailability, critical factors in drug development.

Recent advancements in computational chemistry have further highlighted the potential of 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride as a scaffold for virtual screening and molecular docking studies. These computational approaches allow researchers to predict how different derivatives might interact with biological targets, thereby accelerating the discovery process. By integrating experimental data with computational modeling, scientists can optimize the structure of 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride-based compounds to maximize their therapeutic potential.

The synthesis of 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes typically involve chlorination of aniline derivatives followed by nucleophilic substitution with cyclopentyl alcohol or its esters. The final step often includes conversion to the hydrochloride salt to improve handling properties and shelf life. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The hydrochloride salt form of 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride offers several advantages over its free base form. The addition of hydrochloric acid enhances solubility in aqueous systems, which is crucial for formulation development in pharmaceuticals. Additionally, the salt form provides greater stability under various storage conditions, reducing degradation over time. These properties make it an attractive choice for both research laboratories and pharmaceutical manufacturers.

From a regulatory perspective, 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride must comply with stringent quality standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Manufacturers must ensure that impurities are minimized and that batch-to-batch consistency is maintained. Good Manufacturing Practices (GMP) are essential to guarantee that this compound meets the required safety and efficacy standards for its intended applications.

The future prospects for 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride are promising, with ongoing research exploring its potential in treating various diseases. For example, derivatives based on this scaffold have shown promise in preclinical studies as inhibitors of enzymes involved in cancer metabolism or as modulators of neurotransmitter systems. As our understanding of disease mechanisms continues to evolve, new opportunities may arise for utilizing this compound in innovative therapeutic strategies.

In conclusion, 3-Chloro-4-(cyclopentyloxy)aniline Hydrochloride (CAS No. 1197687-18-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with advancements in synthetic chemistry and computational modeling, position it as a valuable tool for designing novel bioactive molecules. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.